2-amino-N,N-dimethylpyridine-3-sulfonamide

• IUPAC Name: 2-amino-N,N-dimethylpyridine-3-sulfonamide
• InChI: InChI=1S/C7H11N3O2S/c1-10(2)13(11,12)6-4-3-5-9-7(6)8/h3-5H,1-2H3,(H2,8,9)
• InChI Key: DXCDFGACIRJFLN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(N=CC=C1)N
• Molecular Formula: C7H11N3O2S
• Molecular Weight: 201.25 g/mol
• CAS RN: 55278-37-0

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “2-amino-N,N-dimethylpyridine-3-sulfonamide”, research developments in the syntheses of pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms, may provide some insights. Another related compound, “2-amino-4-methylpyridinium-4-hydroxybenzolate”, was synthesized using the slow solvent evaporation (SSE) method.

Scientific Research Applications

Tautomeric Behavior and Spectroscopic Analysis

Sulfonamide derivatives, including those similar to 2-amino-N,N-dimethylpyridine-3-sulfonamide, have been extensively incorporated into studies, particularly in bioorganics and medicinal chemistry. The tautomeric forms of these molecules are directly related to their pharmaceutical and biological activities. Spectroscopic methods such as Fourier Transform infrared and nuclear magnetic resonance have been used to identify the tautomeric forms of these molecules, which are critical for understanding their function and application in drug development (Erturk, Gumus, Dikmen, & Alver, 2016).

Synthesis and Chemical Reactions

The synthesis of N-(Imidazo[1,2-a]pyridin-3-yl)- and N-(Imidazo[2,1-b][1,3]thiazol-5-yl)sulfonamides demonstrates the chemical versatility of sulfonamide derivatives. These compounds are produced through nucleophilic addition and cyclization reactions, highlighting the role of sulfonamides in creating heterocyclic compounds with potential therapeutic applications (Rozentsveig et al., 2013).

Environmental and Biological Sensing

Sulfonamide derivatives have been applied in developing reaction-based fluorescent probes for selective discrimination of thiophenols over aliphatic thiols. This is significant in chemical, biological, and environmental sciences for detecting toxic benzenethiols and biologically active aliphatic thiols with high sensitivity and selectivity. Such probes can determine thiophenols in water samples, demonstrating the application of sulfonamide derivatives in environmental and biological sensing (Wang et al., 2012).

Pharmacological Activities

Sulfonamides, including those structurally related to 2-amino-N,N-dimethylpyridine-3-sulfonamide, have shown a wide range of pharmacological activities. They serve as inhibitors of the zinc enzyme carbonic anhydrase, which plays a critical role in physiological processes such as aqueous humor secretion in the eye. The development of water-soluble, topically effective, intraocular pressure-lowering sulfonamides for treating conditions like glaucoma highlights the therapeutic potential of these compounds (Scozzafava et al., 1999).

Safety and Hazards

The safety data sheet for a related compound, “6-amino-N,N-dimethylpyridine-3-sulfonamide”, indicates that it is harmful if swallowed, causes skin irritation, and may cause respiratory irritation.